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Compound of Interest

Compound Name: 3-Bromo-1-(triisopropylsilyl)pyrrole

Cat. No.: B1272388

3-Bromo-1-(triisopropylsilyl)pyrrole is a versatile organosilicon compound that has become
a valuable intermediate in modern organic synthesis.[1] Its utility is particularly pronounced in
the fields of medicinal chemistry, materials science, and drug development, where the pyrrole
motif is a common structural feature in biologically active molecules and functional materials.[1]
[2] The compound serves as a critical building block for creating complex, functionalized
pyrroles, primarily through cross-coupling reactions at the bromine-substituted position.[1]

The strategic placement of the triisopropylsilyl (TIPS) group on the pyrrole nitrogen is a key
design feature. This bulky silyl group provides steric protection, preventing unwanted reactions
at the nitrogen, and significantly enhances the compound's solubility in common organic
solvents, which simplifies handling and reaction setup.[1] However, its chemical reactivity and
toxicological profile, while not fully elucidated, necessitate a thorough understanding of its
hazards and the implementation of rigorous safety protocols.[3] This guide provides a
comprehensive overview of the critical safety, handling, and hazard information for 3-Bromo-1-
(triisopropylsilyl)pyrrole, grounded in authoritative data to ensure the well-being of laboratory
personnel and the integrity of research outcomes.

Section 1: Physicochemical and Structural
Characteristics

The physical properties of 3-Bromo-1-(triisopropylsilyl)pyrrole dictate its behavior under
laboratory conditions and inform appropriate handling and storage procedures. It is typically
supplied as a colorless to light yellow or black liquid oil.[1][4][5]
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Property Value Source(s)
CAS Number 87630-36-2 [1][3][6]
Molecular Formula C13H24BrNSi [1][5]
Molecular Weight 302.33 g/mol [1][5]
Colorless to light yellow/black
Appearance o [11[4][51[6]
clear liquid/oil
- , 108 °C @ 25 mmHg; 100 °C
Boiling Point [31[5]
@ 0.1 Torr
Density 1.16 g/cm3 [11[31[5]
Refractive Index n20/D 1.519 - 1.52 [11[4115]
Flash Point >110 °C (>230 °F) [5]

N Slightly soluble in Chloroform
Solubility [5]
and Methanol

The molecule's structure is central to its utility and hazards. The N-TIPS group provides a
lipophilic character, enhancing solubility in nonpolar organic solvents, while the C-Br bond is
the primary site for synthetic transformations, such as Suzuki, Stille, and Heck cross-coupling
reactions.

Section 2: GHS Classification and Hazard
Identification

According to available safety data sheets, 3-Bromo-1-(triisopropylsilyl)pyrrole is classified
as a hazardous substance.[3][5][6] The primary hazards are associated with acute toxicity upon
ingestion, skin contact, or inhalation, as well as irritation to the skin, eyes, and respiratory
system.[3][6][7] All personnel must be fully aware of these hazards before handling the
compound.
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GHS Classification

Pictogram GHSO07 (Exclamation Mark)[5]

Signal Word Warning[3][5][6]

Hazard Statements

H302 Harmful if swallowed.[3][6]

H312 Harmful in contact with skin.[3][6]
H332 Harmful if inhaled.[3][6]

H315 Causes skin irritation.[7]

H319 Causes serious eye irritation.[7]
H335 May cause respiratory irritation.[6][7]

P261, P264, P271, P280, P301+P312,

Precautionary Statements
P302+P352, P304+P340, P305+P351+P338[6]

Expert Interpretation of Hazards:

e Acute Toxicity (H302, H312, H332): These classifications indicate that short-term exposure
via ingestion, dermal contact, or inhalation can cause significant, non-lethal health effects.
The causality lies in the compound's potential to interfere with biological processes upon
absorption into the bloodstream. Researchers must prioritize minimizing all routes of direct
exposure.

e Irritation (H315, H319, H335): The compound is an irritant. Direct contact with skin can lead
to dermatitis.[8] Eye contact can cause serious damage.[8] Inhalation of vapors or aerosols
can irritate the respiratory tract, leading to coughing and discomfort.[7] These effects are why
handling in a well-ventilated area and using appropriate PPE is non-negotiable.

Section 3: First Aid Protocols for Accidental
Exposure
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Immediate and appropriate first aid is critical in mitigating the effects of accidental exposure.
The following protocols are based on established safety data sheets.[3][7]

Inhalation:

Immediately move the affected person to fresh air.[3]

If breathing is difficult, administer oxygen.[7]

If the person is not breathing, begin artificial respiration at once. Do not use mouth-to-mouth
resuscitation if the substance was ingested or inhaled.[7]

Seek immediate medical attention.[3]
Skin Contact:
e Immediately remove all contaminated clothing and shoes.[3]

e Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.

[3]
e If skin irritation occurs or persists, seek medical attention.[9]
Eye Contact:

» Immediately flush the eyes with large amounts of clean, lukewarm water for at least 15
minutes, holding the eyelids open.[3]

e Remove contact lenses if present and easy to do so. Continue rinsing.[9]
o Seek immediate medical attention, preferably from an ophthalmologist.
Ingestion:

e Rinse the mouth thoroughly with water.[3]

e Do not induce vomiting.[3]

¢ Never give anything by mouth to an unconscious person.[3]
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¢ Call a physician or Poison Control Center immediately.[3]
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Action
Exposure Event
P Immediate Response ~

Accidental Exposure p Remove from Exposure Decontaminate p Assess Victim's Condition < Seek Immediate -
(Inhalation, Skin, Eye, Ingestion) (To Fresh Air / Safe Area) (Remove Clothing, Wash Skin/Eyes) (Breathing, Consciousness) Medical Attention
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Preparation

Plan Experiment
Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
Verify Fume Hood
is Operational

Handling

Retrieve from Storage

Weigh / Transfer
Inside Fume Hood

Segregate Waste
(Halogenated Organic)
Decontaminate Glassware
& Work Area
Return to Storage
(Tightly Sealed, Inert Atm.)

Click to download full resolution via product page

Caption: Standard workflow for the safe handling and storage of the compound.
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Section 5: Emergency Procedures for Spills and
Fires

Spill Response (Small Laboratory Scale):

o Evacuate: Alert personnel in the immediate area and evacuate if necessary. [7]2. Ventilate:
Ensure the area is well-ventilated (fume hood).

» Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces). [7]4.
Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., sand, vermiculite, or commercial sorbent pads). Do not use combustible materials like
paper towels.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled container for hazardous waste disposal. [7]6. Decontamination: Clean the
spill area thoroughly.

Reporting: Report the incident to the laboratory supervisor or safety officer.
Firefighting Measures:

o Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant foam.
[3]Do not use a direct stream of water, as it may spread the material.

» Specific Hazards: The compound is a combustible liquid. [3]Thermal decomposition may
produce toxic fumes of carbon oxides, nitrogen oxides, hydrogen bromide, and silicon
oxides.

o Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA). [3]

Section 6: Disposal and Decontamination

All waste materials containing 3-Bromo-1-(triisopropylsilyl)pyrrole must be treated as
hazardous waste.

Waste Disposal Protocol:
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e Segregation: Collect waste material, including contaminated absorbents and disposable
PPE, in a dedicated, clearly labeled, and sealed container for halogenated organic waste.

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service. [3][7]The material may be disposed of via controlled incineration with flue gas
scrubbing. [3][7]3. Regulatory Compliance: Ensure all local, state, and federal regulations for
hazardous waste disposal are strictly followed. Do not discharge to sewer systems. [3][7]
Decontamination:

e Glassware: Rinse glassware used with the compound with a suitable organic solvent (e.g.,
acetone or ethyl acetate) in a fume hood. The rinsate must be collected as hazardous waste.

e Surfaces: Wipe down contaminated surfaces in the fume hood with a solvent-dampened
cloth, collecting the cloth as solid hazardous waste.

Section 7: Synthetic Context - A Standard
Laboratory Protocol

To provide context, the following is a representative protocol for the synthesis of 3-Bromo-1-
(triisopropylsilyl)pyrrole, illustrating a scenario where these handling procedures are critical.

Synthesis of 3-Bromo-1-(triisopropylsilyl)pyrrole from 1-(triisopropylsilyl)pyrrole[5]

e Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,
nitrogen inlet, and thermometer, dissolve 1-(triisopropylsilyl)pyrrole (1.0 eq) in anhydrous
tetrahydrofuran (THF).

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

e Reagent Addition: Slowly add N-bromosuccinimide (NBS) (1.1 eq) portion-wise to the stirred
solution, ensuring the internal temperature does not rise significantly.

e Reaction: Maintain the reaction mixture at -78 °C and stir continuously for 5 hours.

¢ Quenching & Workup: After the reaction is complete (monitored by TLC or GC-MS), quench
the reaction by adding a saturated aqueous solution of sodium thiosulfate. Allow the mixture
to warm to room temperature.
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o Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent
like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product via column chromatography on silica gel to yield the
final product.

Throughout this entire workflow, all handling, additions, and workup steps must be performed in
a fume hood with the specified PPE.

Conclusion

3-Bromo-1-(triisopropylsilyl)pyrrole is an indispensable tool for the modern synthetic
chemist. Its utility, however, is paired with significant health hazards that demand respect and
careful management. By integrating the principles of GHS hazard communication, robust
engineering controls, diligent use of personal protective equipment, and adherence to
established protocols for handling, storage, and disposal, researchers can safely harness the
synthetic potential of this compound. A proactive and informed approach to safety is the
cornerstone of responsible scientific advancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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